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Compound of Interest

Compound Name: N-Boc-6-methyl-L-tryptophan

Cat. No.: B15360770 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-Boc-6-methyl-L-tryptophan, a

derivative of the essential amino acid L-tryptophan. This document details its physicochemical

properties, a general synthesis protocol, and explores its current and potential applications in

biomedical research and drug development, including its known biological activities.

Core Quantitative Data
A summary of the key quantitative data for N-Boc-6-methyl-L-tryptophan and its parent

compound, 6-methyl-L-tryptophan, is presented below for easy reference and comparison.

Property Value Source

N-Boc-6-methyl-L-tryptophan

Molecular Formula C₁₇H₂₂N₂O₄ Calculated

Molecular Weight 318.37 g/mol Calculated

6-methyl-L-tryptophan

Molecular Formula C₁₂H₁₄N₂O₂ [1][2]

Molecular Weight 218.25 g/mol [1][2]

CAS Number 33468-34-7 [1]
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Experimental Protocols
Synthesis of N-Boc-6-methyl-L-tryptophan
This section outlines a general experimental protocol for the synthesis of N-Boc-6-methyl-L-
tryptophan, adapted from established methods for the N-Boc protection of amino acids.

Materials:

6-methyl-L-tryptophan

Di-tert-butyl dicarbonate (Boc₂O)

Dioxane

Water

Triethylamine (Et₃N)

Ethyl acetate (EtOAc)

5% Citric acid solution

Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Separatory funnel

Rotary evaporator

Procedure:

Dissolution: Dissolve 6-methyl-L-tryptophan (1 equivalent) in a 1:1 (v/v) mixture of dioxane

and water.

Base Addition: Add triethylamine (1.5 equivalents) to the solution while stirring.
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Boc Protection: Slowly add di-tert-butyl dicarbonate (1.1 equivalents) to the reaction mixture.

Reaction: Allow the reaction to stir at room temperature for 2-4 hours, or until TLC analysis

indicates the completion of the reaction.

Work-up:

Add water to the reaction mixture.

Extract the aqueous layer with ethyl acetate to remove any unreacted Boc₂O and

byproducts.

Acidify the aqueous layer to a pH of 2-3 using a 5% citric acid solution.

Extract the acidified aqueous layer with ethyl acetate (3x).

Isolation:

Combine the organic extracts and dry over anhydrous sodium sulfate or magnesium

sulfate.

Filter the drying agent.

Remove the solvent under reduced pressure using a rotary evaporator to yield the crude

N-Boc-6-methyl-L-tryptophan.

Purification (if necessary): The crude product can be further purified by column

chromatography on silica gel.

Biological Activity and Applications in Drug
Development
6-methyl-L-tryptophan, the parent compound of N-Boc-6-methyl-L-tryptophan, has

demonstrated a range of biological activities, suggesting potential therapeutic applications. The

N-Boc protected form is a crucial intermediate for the synthesis of more complex molecules,

such as peptides, for further investigation.
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Antimicrobial and Antimalarial Activity: 6-methyl-L-tryptophan has shown hemolytic activity

against certain strains of bacteria and possesses antiviral properties.[1] It is also utilized in

the treatment of malaria due to its ability to inhibit the growth of Plasmodium falciparum.[1]

Antitumor Potential: Research into novel tryptophan analogs has identified them as potential

antitumor agents. This suggests that derivatives like 6-methyl-L-tryptophan could be

explored for their antiproliferative effects in cancer research.

Tryptophan Metabolism and Signaling: As an analog of tryptophan, 6-methyl-L-tryptophan

can potentially influence the tryptophan metabolism pathway. The primary route for

tryptophan degradation is the kynurenine pathway, which produces several neuroactive and

immunomodulatory metabolites. Introducing a modified tryptophan analog could modulate

the activity of key enzymes in this pathway, such as indoleamine 2,3-dioxygenase (IDO) or

tryptophan 2,3-dioxygenase (TDO), which are often dysregulated in disease states.

Signaling Pathways and Experimental Workflows
Logical Workflow for Investigating the Biological Effects
of N-Boc-6-methyl-L-tryptophan
The following diagram illustrates a logical workflow for researchers investigating the biological

effects of N-Boc-6-methyl-L-tryptophan, from initial synthesis to in vivo studies.
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Investigational workflow for N-Boc-6-methyl-L-tryptophan.
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Potential Interaction with the Tryptophan-Kynurenine
Pathway
The diagram below illustrates the central role of tryptophan metabolism and highlights the

potential point of interaction for 6-methyl-L-tryptophan as a competitive inhibitor or modulator.
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Potential modulation of the Kynurenine Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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